![molecular formula C8H13NO2 B3043520 (1R,2S,3R,4S)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid CAS No. 88330-32-9](/img/structure/B3043520.png)
(1R,2S,3R,4S)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
“(1R,2S,3R,4S)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid” is a chemical compound with the molecular formula C8H13NO2 . It is also known as rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride . The compound has a molecular weight of 191.66 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13NO2.ClH/c9-7-5-2-1-4(3-5)6(7)8(10)11;/h4-7H,1-3,9H2,(H,10,11);1H/t4-,5+,6+,7-;/m0./s1 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Physical And Chemical Properties Analysis
The compound is a powder with a melting point of 198-200°C . It is stored at room temperature .Scientific Research Applications
Synthesis and Transport Applications
- Synthesis and Transport: This compound's isomeric forms, such as 3-aminobicyclo[3.2.1]octane-3-carboxylic acids, have been synthesized and compared to (1R,2S,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylic acid. These compounds show specificity to the Na+-independent membrane transport system L of certain tumor and hepatoma cells (Christensen et al., 1983).
Asymmetric Synthesis
- Chiral Cyclic Amino Acids: The asymmetric synthesis of chiral cyclic amino acids, including (1R,2S,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylic acid, has been achieved using Diels-Alder reactions, highlighting its utility in stereocontrolled organic synthesis (Pyne et al., 1993).
Structural Analysis and Mimics
- Conformational Analysis: Structural analysis of 6-aminobicyclo[2.2.1]heptane-2-carboxylic acid, a structurally similar compound, has been conducted. This research involved using NMR spectroscopy and confirmed intramolecular hydrogen bonding indicative of a γ-turn mimic (Park et al., 2008).
Enantioselective Synthesis
- Enantioselective Approaches: Improved methods for enantioselective synthesis of related 2-azabicyclo[2.2.1]heptane-3-carboxylic acids have been developed, demonstrating advancements in stereoselective synthesis techniques (Tararov et al., 2002).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h4-7H,1-3,9H2,(H,10,11)/t4-,5+,6+,7-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSYLGUSANAWARQ-JRTVQGFMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1C(C2N)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2C[C@@H]1[C@@H]([C@@H]2N)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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